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Compound of Interest

Compound Name: Vaborbactam

CAS No.: 1575712-03-6

Cat. No.: B8068821

Get Quote

Introduction
Vaborbactam is a potent, first-in-class, cyclic boronic acid-based beta-lactamase inhibitor. It is

specifically designed to counteract the resistance mechanisms of Gram-negative bacteria that

produce serine β-lactamases, particularly the Klebsiella pneumoniae carbapenemase (KPC)

enzymes. When used in combination with a carbapenem antibiotic such as meropenem,

vaborbactam restores its activity against many carbapenem-resistant Enterobacterales (CRE).

This technical guide provides an in-depth overview of the molecular properties, mechanism of

action, and key experimental data related to vaborbactam.

Molecular Profile
Vaborbactam is a white to off-white crystalline solid. Its fundamental molecular characteristics

are summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₆BNO₅S [1][2][3][4]

Molecular Weight 297.14 g/mol [1][2][3]

CAS Number 1360457-46-0 [1]

Quantitative Data Summary
The efficacy and pharmacokinetic profile of vaborbactam have been extensively

characterized. The following tables summarize key quantitative data.

Table 1: In Vitro Inhibitory Activity
Target
Enzyme/Organ
ism

Parameter Value Notes Source

Class A and C β-

lactamases
Kᵢ 29-110 nM

Inhibition

constant
[4]

KPC-2 Kᵢ (apparent)
0.056 ± 0.015

µM
[5]

KPC-3 Kᵢ (apparent)
0.050 ± 0.016

µM
[5]

KPC-producing

Enterobacterales

Meropenem-

vaborbactam

MIC₅₀

0.12 µg/mL

MIC required to

inhibit 50% of

isolates

[6]

KPC-producing

Enterobacterales

Meropenem-

vaborbactam

MIC₉₀

1 µg/mL

MIC required to

inhibit 90% of

isolates

[6]

Mammalian

Serine Proteases
IC₅₀ ≥1,000 µM

Concentration for

50% inhibition,

indicating high

selectivity

[4]
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Table 2: Pharmacokinetic Parameters in Humans
Parameter Value Condition Source

Half-life (t½) 1.23 h Healthy subjects [1]

Volume of Distribution

(Vd)
18.6 L

Steady-state in

patients
[2]

Renal Clearance 8.9 L/h Mean value [2]

Non-renal Clearance 2.0 L/h Mean value [2]

Total Clearance 10.9 L/h
Healthy subjects,

multiple 2g doses
[2]

Mechanism of Action
Vaborbactam's primary mechanism of action is the inhibition of serine β-lactamases. These

bacterial enzymes are responsible for the hydrolysis and inactivation of β-lactam antibiotics.

Vaborbactam, containing a boronic acid moiety, acts as a transition-state analog. It forms a

reversible covalent bond with the active site serine residue of the β-lactamase, effectively

rendering the enzyme inactive. This protective action allows the partner antibiotic, such as

meropenem, to reach its target, the penicillin-binding proteins (PBPs), and exert its bactericidal

effects by inhibiting cell wall synthesis.
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Vaborbactam's mechanism of action in protecting meropenem from β-lactamase degradation.

Experimental Protocols
Neutropenic Mouse Thigh Infection Model
This in vivo model is crucial for evaluating the efficacy of antimicrobial agents under conditions

that mimic a compromised immune system.

Objective: To determine the in vivo efficacy of vaborbactam in combination with a partner

antibiotic against a specific bacterial strain.

Protocol:

Animal Model: Female ICR (CD-1) mice, typically 5-6 weeks old, are used.
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Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal injections of

cyclophosphamide. A common regimen involves two doses: 150 mg/kg administered 4 days

prior to infection and 100 mg/kg administered 1 day before infection.[7][8] This reduces the

neutrophil count to less than 100 cells/mm³.[8]

Infection: A logarithmic-phase culture of the test bacterium (e.g., K. pneumoniae) is

prepared. A specific inoculum size (e.g., 10⁶ to 10⁷ CFU/mL) is injected into the thigh muscle

of each mouse.[7]

Treatment: At a predetermined time post-infection (e.g., 2 hours), treatment with

vaborbactam, the partner antibiotic, the combination, or a vehicle control is initiated. Dosing

regimens are designed to simulate human pharmacokinetic profiles.[9]

Endpoint Analysis: At various time points, including at the start and end of the treatment

period (typically 24 hours), mice are euthanized. The infected thigh muscle is aseptically

removed, weighed, and homogenized in a sterile buffer.

Bacterial Load Quantification: Serial dilutions of the thigh homogenate are plated on

appropriate agar media. After incubation, colony-forming units (CFU) are counted to

determine the bacterial load per gram of tissue. The change in log₁₀ CFU/thigh is calculated

to assess the antimicrobial effect.[7][8]

In Vitro Hollow-Fiber Infection Model (HFIM)
The HFIM is a dynamic in vitro system that simulates human pharmacokinetic profiles of one or

more drugs, allowing for the study of pharmacodynamics and the emergence of resistance over

an extended period.

Objective: To evaluate the pharmacokinetic/pharmacodynamic (PK/PD) indices of

vaborbactam and its ability to suppress resistance development.

Protocol:

System Setup: The HFIM consists of a central reservoir connected to a hollow-fiber

cartridge. The cartridge contains semi-permeable fibers that allow nutrients and drugs to

diffuse freely, while the bacteria are contained in the extracapillary space.
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Inoculation: A high-density bacterial culture is inoculated into the extracapillary space of the

hollow-fiber cartridge.

Pharmacokinetic Simulation: Computer-controlled syringe pumps are used to administer the

drug(s) into the central reservoir, simulating the desired human plasma concentration-time

profiles, including absorption, distribution, metabolism, and elimination phases.[9][10]

Sampling: Samples are collected from the central reservoir and the extracapillary space at

multiple time points over several days.

Analysis: The samples are analyzed to determine the drug concentrations

(pharmacokinetics) and the viable bacterial count (pharmacodynamics). The bacterial

population can also be screened for the emergence of less susceptible isolates.

PK/PD Analysis: The relationship between drug exposure (e.g., AUC/MIC ratio) and the

antibacterial effect (bacterial killing and resistance suppression) is modeled to determine the

PK/PD targets for efficacy. For vaborbactam, the 24-hour free drug AUC to the meropenem-

vaborbactam MIC ratio is a key predictor of efficacy.[9][10]

Enzyme Inhibition Kinetics Assay
Objective: To determine the inhibitory potency (Kᵢ) of vaborbactam against specific β-

lactamase enzymes.

Protocol:

Enzyme and Substrate Preparation: Purified recombinant β-lactamase enzyme is prepared.

A chromogenic substrate, such as nitrocefin, whose hydrolysis can be monitored

spectrophotometrically, is used.

Assay Conditions: The assay is performed in a suitable buffer at a constant temperature.

Inhibition Measurement: The rate of substrate hydrolysis is measured in the presence of

varying concentrations of vaborbactam.

Data Analysis: The data are fitted to appropriate enzyme kinetic models (e.g., Michaelis-

Menten with competitive inhibition) to determine the apparent inhibition constant (Kᵢapp). For
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slow, tight-binding inhibitors like vaborbactam, a two-step binding model is often used to

determine the initial binding affinity (K) and the rate of covalent bond formation (k₂).[11]

X-ray Crystallography of Vaborbactam-Enzyme Complex
Objective: To elucidate the three-dimensional structure of vaborbactam bound to a β-

lactamase enzyme, providing insights into the molecular basis of its inhibitory activity.

Protocol:

Protein Expression and Purification: The target β-lactamase (e.g., KPC-2 or CTX-M-14) is

overexpressed in a suitable host (e.g., E. coli) and purified to high homogeneity.

Co-crystallization: The purified enzyme is incubated with an excess of vaborbactam to form

the enzyme-inhibitor complex.

Crystallization Screening: The complex is subjected to a wide range of crystallization

conditions (e.g., varying pH, precipitants, temperature) using techniques such as hanging-

drop or sitting-drop vapor diffusion.

Crystal Optimization: Conditions that yield initial microcrystals are optimized to obtain larger,

well-diffracting crystals.

X-ray Diffraction Data Collection: The crystals are cryo-protected and exposed to a high-

intensity X-ray beam. The resulting diffraction pattern is recorded.

Structure Determination and Refinement: The diffraction data are processed to determine the

electron density map. A molecular model of the complex is built into the electron density and

refined to yield the final high-resolution atomic structure.[11]
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A generalized workflow for the preclinical and clinical development of vaborbactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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